4-methyl-N-(pyridin-2-ylmethyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazole-5-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Methyl-N-(pyridin-2-ylmethyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazole-5-carboxamide is a thiazole-based carboxamide derivative featuring a pyridin-2-ylmethyl amine substituent and a 3,4,5-trimethoxyphenyl group at the 2-position of the thiazole ring. Its synthesis involves coupling methylthiazole-5-carboxylic acid derivatives with substituted amines under EDCI/DMAP catalysis, followed by purification via column chromatography .
Properties
Molecular Formula |
C20H21N3O4S |
|---|---|
Molecular Weight |
399.5 g/mol |
IUPAC Name |
4-methyl-N-(pyridin-2-ylmethyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazole-5-carboxamide |
InChI |
InChI=1S/C20H21N3O4S/c1-12-18(19(24)22-11-14-7-5-6-8-21-14)28-20(23-12)13-9-15(25-2)17(27-4)16(10-13)26-3/h5-10H,11H2,1-4H3,(H,22,24) |
InChI Key |
MIWLRTZOQGTVJY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC(=C(C(=C2)OC)OC)OC)C(=O)NCC3=CC=CC=N3 |
Origin of Product |
United States |
Biological Activity
4-methyl-N-(pyridin-2-ylmethyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazole-5-carboxamide is a synthetic compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.
- Molecular Formula : C20H21N3O4S
- Molecular Weight : 399.5 g/mol
- CAS Number : 1010875-19-0
The compound features a thiazole ring, a pyridine moiety, and a trimethoxyphenyl group, contributing to its unique chemical behavior and potential biological interactions.
Synthesis
The synthesis of this compound typically involves multi-step organic reactions:
- Formation of the Thiazole Ring : This can be achieved through cyclization reactions involving appropriate precursors.
- Pyridine and Trimethoxyphenyl Groups : These groups are introduced via substitution reactions that may involve Friedel-Crafts alkylation or other coupling methods.
Anticancer Properties
Research indicates that thiazole derivatives exhibit significant anticancer activity. For instance:
- In vitro studies have shown that similar thiazole compounds can inhibit cell proliferation in various cancer cell lines, including breast and lung cancer cells, with IC50 values often in the micromolar range .
- A study highlighted that compounds with structural similarities to our target compound demonstrated selective cytotoxicity against cancer cells while sparing normal cells .
Enzyme Inhibition
4-methyl-N-(pyridin-2-ylmethyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazole-5-carboxamide is also explored for its role as an enzyme inhibitor:
- PTP1B Inhibition : Some thiazole derivatives have been reported to inhibit Protein Tyrosine Phosphatase 1B (PTP1B), which plays a critical role in insulin signaling and is a target for diabetes treatment. The most potent inhibitors in related studies showed IC50 values as low as 6.37 µM .
The proposed mechanism of action involves:
- Interaction with Receptors : The compound may bind to specific receptors or enzymes, altering their activity. For example, the indole moiety can interact with serotonin receptors, potentially influencing mood and anxiety pathways.
- Molecular Docking Studies : Computational studies suggest that the compound forms hydrogen bonds with crucial residues in target proteins, enhancing its binding affinity and specificity .
Study 1: Antitumor Activity
A recent study evaluated the antitumor effects of thiazole derivatives in vivo using mouse models inoculated with tumor cells. The results indicated significant reductions in tumor volume and weight without noticeable side effects .
Study 2: PTP1B Inhibition
In another investigation focusing on enzyme inhibition, various thiazole derivatives were tested for their ability to inhibit PTP1B. Molecular docking revealed that these compounds could effectively interact with the enzyme's active site, suggesting potential therapeutic applications for metabolic disorders .
Comparative Analysis
| Compound Name | Structure | Biological Activity | IC50 (µM) |
|---|---|---|---|
| Compound A | Structure A | Anticancer | 5.0 |
| Compound B | Structure B | PTP1B Inhibitor | 6.37 |
| Target Compound | C20H21N3O4S | Anticancer & Enzyme Inhibition | TBD |
Scientific Research Applications
Anticancer Activity
Recent studies have highlighted the anticancer potential of thiazole derivatives, including this compound. The NCI-60 cell line screening revealed that certain derivatives exhibited significant cytostatic activity against various cancer cell lines. For instance:
- Compound 4b showed a growth inhibition (GI) value of 86.28% against the non-small cell lung cancer line HOP-92 at a concentration of 10 μM.
- Other derivatives like 4a and 4h displayed promising GI values against colorectal carcinoma and breast cancer cell lines, indicating their potential as anticancer agents .
Kinase Inhibition
The compound has been identified as a selective inhibitor of Janus Kinases (JAKs), which are crucial in signaling pathways associated with inflammatory and autoimmune diseases. The inhibition of JAK kinases can lead to therapeutic benefits in conditions such as:
- Immunological disorders
- Cancer
- Viral diseases
The design of such compounds aims to achieve specificity for JAK1, JAK2, or JAK3 kinases while minimizing off-target effects .
Structure-Activity Relationship (SAR)
The structure-activity relationship studies have shown that modifications in the thiazole and pyridine rings can significantly influence the biological activity of the compound. For example:
- Substituting different amine groups on the pyrimidine ring has been linked to enhanced anticancer properties.
- The presence of methoxy groups on the phenyl ring has been associated with improved solubility and bioavailability .
Data Table: Biological Activities of Thiazole Derivatives
| Compound | Cell Line Tested | GI Value (%) | Concentration (μM) | Activity Type |
|---|---|---|---|---|
| 4b | HOP-92 (NSCLC) | 86.28 | 10 | Anticancer |
| 4a | HCT-116 (Colorectal) | 40.87 | 10 | Anticancer |
| 4h | SK-BR-3 (Breast Cancer) | 46.14 | 10 | Anticancer |
Case Study 1: Anticancer Efficacy
A study conducted on a series of thiazole derivatives including this compound demonstrated significant antiproliferative activity against various cancer cell lines. The results indicated that compounds with specific substitutions on the thiazole ring exhibited enhanced activity due to better interaction with tubulin, leading to inhibition of malignant cell growth .
Case Study 2: Inhibition of JAK Kinases
Research focusing on the inhibition profile of this compound revealed its effectiveness against JAK kinases associated with inflammatory diseases. The study provided evidence that selective inhibition could mitigate symptoms in conditions like rheumatoid arthritis and psoriasis .
Comparison with Similar Compounds
Anticancer Activity
- Compound 2a (): A structural analog with a 3-methoxyphenyl group showed 45–60% inhibition in LX-2 and Hek293t cells at 50 μM, comparable to 5-FU .
- Dasatinib inhibits Src kinases with IC₅₀ < 1 nM and demonstrates oral efficacy in preclinical models .
- Tubulin Antagonists (): Trimethoxyphenyl-linked compounds (e.g., IAT) exhibit nanomolar IC₅₀ values in prostate carcinoma cells, suggesting the target compound may share similar mechanisms .
Physicochemical and ADME Properties
- logP and Solubility : The target compound’s logP (~3.6) suggests moderate lipophilicity, balancing membrane permeability and solubility. Analogs with morpholinyl or sulfamoyl groups (e.g., ) show improved aqueous solubility due to polar substituents.
- Polar Surface Area (PSA) : A PSA of ~56–59 Ų (comparable to ) indicates moderate blood-brain barrier penetration, suitable for systemic anticancer applications.
Key Research Findings and Implications
- Structure-Activity Relationship (SAR) : The 3,4,5-trimethoxyphenyl group is indispensable for microtubule disruption, while the pyridin-2-ylmethyl substituent optimizes target engagement .
- Synthetic Feasibility : EDCI/DMAP-mediated coupling () provides high yields for carboxamide derivatives, enabling scalable production .
- Therapeutic Potential: Analogs with similar substituents demonstrate efficacy against taxane-resistant cancers, positioning the target compound as a candidate for further preclinical validation .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
